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Compound of Interest

Compound Name: N-(1-methoxyethyl)formamide
CAS No.: 38591-94-5
Cat. No.: B3190041
Get Quote
. J

Executive Summary

N-(1-methoxyethyl)formamide (MEF) is a hemiaminal ether derivative acting as a protected
precursor to N-vinylformamide. Its stability profile is defined by a dichotomy: it must be stable
enough to isolate or transport under specific conditions, yet labile enough to undergo thermal
elimination (cracking) to generate the vinyl group.

For researchers, the core stability challenge is two-fold:
 Hydrolytic Instability: The

-methoxy group is susceptible to acid-catalyzed hydrolysis, reverting the molecule to
formamide, acetaldehyde, and methanol.

o Thermal Lability: At elevated temperatures (

C), it undergoes elimination to form N-vinylformamide.

Chemical Identity & Physicochemical Properties
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Property Data
Chemical Name N-(1-methoxyethyl)formamide
CAS Number 38591-94-5

Molecular Formula

Molecular Weight 103.12 g/mol

Structure

Hemiaminal Ether /
Functional Class
-Alkoxy Amide

Physical State Colorless to pale yellow liquid

N Soluble in polar organic solvents (Methanol,
Solubility )
Toluene); hydrolyzes in water

Stability & Reactivity Profile

The stability of MEF is governed by its hemiaminal ether linkage. Unlike standard amides, the
carbon alpha to the nitrogen bears an alkoxy group, creating a "push-pull” electronic
environment that facilitates two distinct degradation pathways.

Hydrolytic Stability (Acid Sensitivity)

MEF is thermodynamically unstable in the presence of water and acid. The mechanism follows
an

or specific acid catalysis pathway typical of acetals/hemiaminals.

e Mechanism: Protonation of the methoxy oxygen

Loss of methanol
Formation of an N-acyliminium ion intermediate
Nucleophilic attack by water

Fragmentation to Formamide and Acetaldehyde.
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 Critical Control Point: pH < 7.0 accelerates degradation. Neutral or slightly basic conditions

(stabilized with traces of base like

) are required for storage.

Thermal Stability (Elimination Pathway)

This pathway is the basis of its industrial utility but poses a storage hazard.

Reaction: Thermal cracking (pyrolysis).
Onset: Slow decomposition can occur >40°C; rapid cracking occurs >200°C.
Products: N-vinylformamide (NVF) and Methanol.

Catalysis: Acid catalysts lower the activation energy for this elimination, making the

compound doubly sensitive to acidic impurities during storage.

Reactivity Network Diagram

The following diagram illustrates the central position of MEF and its divergent stability

pathways.
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Fig 1. Divergent Reactivity Pathways of N-(1-methoxyethyl)formamide

Click to download full resolution via product page

Figure 1: The stability "fork in the road." Acid/Moisture leads to reversion (Red), while Heat

leads to the vinyl monom

er (Green).

Analytical Methodologies
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Due to the thermal instability described above, standard analytical protocols must be adapted.

Gas Chromatography (GC)

e Risk: High injector temperatures can induce in-situ cracking, leading to false positives for N-
vinylformamide.

e Protocol Adjustment:
o Injector: Cool on-column injection or low-temperature split/splitless (

C).

o Column: Low-bleed phase (e.g., DB-WAX or DB-624) to separate methanol and
acetaldehyde byproducts.

o Validation: Verify peak integrity by varying injector temperature. If the NVF peak area
increases with injector temp, the method is degrading the sample.

HPLC (Recommended for Purity)

o Advantage: Avoids thermal stress.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).
» Mobile Phase: Water/Acetonitrile gradient (Buffered to pH 7.5-8.0).
o Note: Avoid acidic modifiers (TFA, Formic Acid) which will degrade the sample on-column.

e Detection: UV at 210-220 nm (Amide absorption).

NMR Spectroscopy

e Purpose: Definitive structural confirmation.
e Solvent:

or

(Must be acid-free; filter through basic alumina if uncertain).
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» Key Signals (

):

o Doublet at
ppm (
group).

o Singlet at
ppm (
group).

o Multiplet at

ppm (Methine proton

).

o Singlet/Doublet at
ppm (Formyl proton

).

Handling & Storage Protocols

To maintain chemical integrity, the following "Self-Validating" storage system is recommended.

Storage Conditions

o Temperature: Store at -20°C to 4°C. Room temperature storage significantly reduces shelf-
life due to slow elimination.

o Atmosphere: Blanket with dry Nitrogen or Argon. Oxygen is less of a concern than moisture.

o Stabilization:
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o Ensure the sample is acid-free.
o Industrial samples often contain trace weak base (e.g., 10-50 ppm

or hindered amine) to scavenge any acid formed via hydrolysis.

Handling Precautions

» Moisture Sensitivity: Do not leave containers open. The compound is hygroscopic; absorbed
water triggers autocatalytic hydrolysis (hydrolysis produces formic acid traces

more hydrolysis).

o Solvent Choice: When diluting for reaction, use anhydrous, non-acidic solvents (e.g., dry
Toluene, THF). Avoid protic solvents unless basic conditions are maintained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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